molecular formula C13H11F2NOS B8367872 2-[1-(2,6-Difluorophenyl)ethylthio]pyridine 1-oxide

2-[1-(2,6-Difluorophenyl)ethylthio]pyridine 1-oxide

Cat. No. B8367872
M. Wt: 267.30 g/mol
InChI Key: UUZZUDNNELJSTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[1-(2,6-Difluorophenyl)ethylthio]pyridine 1-oxide is a useful research compound. Its molecular formula is C13H11F2NOS and its molecular weight is 267.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[1-(2,6-Difluorophenyl)ethylthio]pyridine 1-oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[1-(2,6-Difluorophenyl)ethylthio]pyridine 1-oxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-[1-(2,6-Difluorophenyl)ethylthio]pyridine 1-oxide

Molecular Formula

C13H11F2NOS

Molecular Weight

267.30 g/mol

IUPAC Name

2-[1-(2,6-difluorophenyl)ethylsulfanyl]-1-oxidopyridin-1-ium

InChI

InChI=1S/C13H11F2NOS/c1-9(13-10(14)5-4-6-11(13)15)18-12-7-2-3-8-16(12)17/h2-9H,1H3

InChI Key

UUZZUDNNELJSTG-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C=CC=C1F)F)SC2=CC=CC=[N+]2[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,6-Difluoro-alpha-methylbenzyl chloride (16.6 g, 0.094 mol) is dissolved in ethanol (40 ml) and warmed to 75° C. A 40 percent solution of sodium omadine (38.5 g, 0.103 mol) is added dropwise over a period of 30 minutes maintaining a reaction temperature of 75° C. throughout. Once the addition is complete, the reaction mixture is kept between 75° C. and 80° C. for 2 hours. Thereafter the mixture is quenched in ice-water and crude product is filtered off. After recrystallization with ethyl acetate pure title product (10.65 g, 42.4%) is obtained; Melting Point 158°-160° C.
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
38.5 g
Type
reactant
Reaction Step Two

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